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Compound of Interest

Compound Name: Trans-2-octen-1-ol

Cat. No.: B096542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
trans-2-octen-1-ol, a volatile organic compound of interest in the flavor, fragrance, and
pharmaceutical industries. The information is presented to facilitate research and development
applications where precise physical and chemical data are paramount.

Core Physical Properties of trans-2-Octen-1-ol

The following table summarizes the key quantitative physical properties of trans-2-octen-1-ol,
compiled from various reputable sources.
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. Notes and
Property Value Units L
Citations
Molecular Formula CsH160 - [1112]
Molecular Weight 128.21 g/mol [1][3]14]
Appearance Clear, colorless liquid - [31[5]
Meaty, roasted aroma;
Odor _ - [31[6][7]
green, vegetable-like
Boiling Point 195.00 to 196.00 °C at 760.00 mm Hg[6][8]
85 - 87 °C at 10 mmHg[4][9]
88.00 °C at 11.00 mm Hg[1][8]
Density 0.843 g/mL at 25 °C[4][9][10]
0.847 - 0.853 - [3]
0.83840 to 0.85840 - at 25.00 °C[6]
Refractive Index 1.4460 n20/D [4][9][10]
1.445 - 1.452 - [3]
1.43710 to 1.45710 - at 20.00 °C[6]
1.4440-1.4490 - at 20°C[5]
Solubility Insoluble - In water[3][6][7]
In ethanol, hexane,
Soluble - ] )
and triacetin[3][6][7]

) TCC (Tagliabue

Flash Point 77.78 °C
Closed Cup)[6]
85 °C [1]
Experimental Protocols
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The determination of the physical properties of liquid organic compounds such as trans-2-
octen-1-ol follows standardized laboratory procedures. Below are detailed methodologies for
the key experiments cited.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method.

Apparatus:
e Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heat source

Procedure:
e A small amount of trans-2-octen-1-ol is placed into the fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.

e The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer and the
sample are at the same level.

e The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil) or an aluminum heating block.

e The apparatus is heated slowly and uniformly.

o As the temperature rises, air trapped in the capillary tube will slowly be expelled.
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When the boiling point of the sample is reached, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube. The temperature at which this occurs is
noted.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid is its mass per unit volume. It is typically measured using a pycnometer

or a graduated cylinder and a balance for less precise measurements.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder

Analytical balance

Constant temperature water bath

Procedure:

The mass of a clean, dry pycnometer is accurately determined using an analytical balance.

The pycnometer is filled with distilled water of a known temperature and weighed to
determine the mass of the water. The volume of the pycnometer can be calculated from the
known density of water at that temperature.

The pycnometer is then emptied, dried, and filled with trans-2-octen-1-ol at the same
temperature.

The mass of the pycnometer filled with the sample is determined.

The mass of the trans-2-octen-1-ol is calculated by subtracting the mass of the empty
pycnometer.
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e The density is then calculated by dividing the mass of the trans-2-octen-1-ol by the volume
of the pycnometer.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when it enters the liquid. It is a characteristic property and is commonly measured using a
refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

» The refractometer is calibrated using a standard liquid with a known refractive index.

e The prisms of the refractometer are cleaned with a suitable solvent and allowed to dry.

o Afew drops of trans-2-octen-1-ol are placed on the surface of the lower prism using a clean
dropper.

e The prisms are closed and locked.

o Water from a constant temperature bath is circulated through the refractometer to maintain a
constant temperature (typically 20°C).

e The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into
focus.

o The dispersion and refractive index knobs are adjusted until the dividing line between the
light and dark fields is sharp and coincides with the intersection of the crosshairs.
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e The refractive index is then read from the instrument's scale.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For a liquid like trans-2-octen-1-ol, its miscibility with various solvents is determined.

Apparatus:

o Test tubes

o Graduated pipettes or cylinders
» Vortex mixer (optional)
Procedure:

e Aknown volume (e.g., 1 mL) of the solvent (e.g., water, ethanol, hexane) is placed in a test
tube.

¢ A small, measured amount of trans-2-octen-1-ol is added to the test tube.

o The test tube is stoppered and shaken vigorously or mixed using a vortex mixer for a set
period.

e The mixture is then allowed to stand and observed.
« If the liquid forms a single, clear phase, it is considered soluble or miscible.

e If two distinct layers form, or if the mixture is cloudy or contains droplets, the substance is
considered insoluble or immiscible.

» This process is repeated with different solvents to determine the solubility profile.

Visualizations

The following diagram illustrates a general experimental workflow for the purification and
characterization of a volatile organic compound such as trans-2-octen-1-ol.
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Caption: Workflow for Purification and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Video: Boiling Points - Procedure [jove.com]

¢ 2. byjus.com [byjus.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b096542?utm_src=pdf-body-img
https://www.benchchem.com/product/b096542?utm_src=pdf-custom-synthesis
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« 3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
e 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 5. chem.ws [chem.ws]

e 6. Measurement of Organic Chemical Refractive Indexes Using an Optical Time-Domain
Reflectometer - PMC [pmc.ncbi.nim.nih.gov]

e 7. chem.ucalgary.ca [chem.ucalgary.ca]

» 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 9. m.youtube.com [m.youtube.com]
e 10. chem.libretexts.org [chem.libretexts.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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